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Compound of Interest

Compound Name: N-Vinylphthalimide

Cat. No.: B056608

For immediate release: This document provides essential safety and logistical information for
the proper disposal of N-Vinylphthalimide, ensuring the safety of laboratory personnel and
compliance with environmental regulations. The following procedures are intended for
researchers, scientists, and drug development professionals who handle this substance.

N-Vinylphthalimide is a solid chemical that requires careful handling and disposal due to its
potential to cause skin, eye, and respiratory irritation.[1][2] Adherence to the following step-by-
step disposal plan is critical for maintaining a safe laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for N-Vinylphthalimide is provided in the table below
for easy reference.
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Property Value

Molecular Formula C10H7NO2
Molecular Weight 173.17 g/mol [1]
Melting Point 82-87 °C[3][4]
Purity > 98.0% (GC)[3][4]

White to light yellow/orange powder or

Appearance
crystals[3][4]

CAS Number 3485-84-5[1]

Hazard Information

N-Vinylphthalimide is classified with the following hazards:
e H315: Causes skin irritation[1][2]

e H319: Causes serious eye irritation[1][2]

o H335: May cause respiratory irritation[1][2]

The signal word for this chemical is "Warning".[1][2] Appropriate personal protective equipment
(PPE), including gloves, eye protection, and a dust mask (type N95 or equivalent), should be
worn when handling this substance.[1]

Step-by-Step Disposal Protocol

The disposal of N-Vinylphthalimide and materials contaminated with it must be handled as
hazardous waste. Do not dispose of this chemical in the regular trash or down the drain.

1. Waste ldentification and Segregation:

¢ Unused N-Vinylphthalimide: Any unwanted or expired N-Vinylphthalimide should be
disposed of in its original container if possible. Ensure the label is intact and legible.
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Contaminated Labware: This includes items such as gloves, absorbent paper, and weighing
boats that have come into direct contact with N-Vinylphthalimide. These items must be
treated as solid chemical waste.

Empty Containers: The original container of N-Vinylphthalimide, even if seemingly empty,
will contain residue. It must be disposed of as hazardous waste. For containers of highly
toxic chemicals, the first three rinses must also be collected as hazardous waste.[5]

. Waste Collection and Storage:

Solid Waste Container: Collect all contaminated labware in a designated, leak-proof
container with a secure lid. This container should be clearly labeled as "Hazardous Waste."

Labeling: The hazardous waste container must be labeled with the full chemical name ("N-
Vinylphthalimide") and a list of the contaminated items within. Do not use abbreviations or
chemical formulas. The label should also include the date the waste was first added and the
name and contact information of the principal investigator.

Storage Location: Store the hazardous waste container in a designated, well-ventilated area,
away from incompatible materials. The storage area should be clearly marked.

. Arranging for Disposal:

Contact Environmental Health and Safety (EHS): Your institution's EHS department is
responsible for the collection and disposal of hazardous waste. Follow their specific
procedures for requesting a waste pickup.

Documentation: Maintain a log of all hazardous waste generated, including the chemical
composition, quantity, and date of disposal. This documentation is crucial for regulatory
compliance.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of N-Vinylphthalimide.
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Disposal workflow for N-Vinylphthalimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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